Cas no 81529-61-5 (4-(4-tert-butylphenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-tert-butylphenyl)-1,3-thiazol-2-amine
• CAS No: 81529-61-5
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• MDL: MFCD00987951
• CID: 986831
• PubChem ID: 673711
• Update Time: 2025-11-05

4-(4-tert-butylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-TERT-BUTYLPHENYL)THIAZOL-2-YLAMINE
• 4-(4-TERT-BUTYLPHENYL)-1,3-THIAZOL-2-AMINE
• 81529-61-5
• 4-(4-tert-butylphenyl)thiazol-2-amine
• AKOS000104243
• DTXSID10350109
• FT-0739922
• Oprea1_393171
• 4-(4-(tert-butyl)phenyl)thiazol-2-amine
• VS-04049
• AB00095939-01
• Z48847554
• 4-[4-(TERT-BUTYL)PHENYL]-1,3-THIAZOL-2-AMINE
• F1386-0387
• MFCD00987951
• Cambridge id 5756814
• SCHEMBL474535
• EN300-02235
• STK387563
• BBL013925
• DA-02630
• 4-(4-t-butylphenyl)-1,3-thiazol-2-ylamine
• ALBB-001554
• 4-(4-tert-butylphenyl)-1,3-thiazol-2-amine

• MDL： MFCD00987951
• Inchi： 1S/C13H16N2S/c1-13(2,3)10-6-4-9(5-7-10)11-8-16-12(14)15-11/h4-8H,1-3H3,(H2,14,15)
• InChI Key： ABCNUVGFUGMTOA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 232.10300
• Monoisotopic Mass: 232.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15000
• LogP: 4.27100

4-(4-tert-butylphenyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Additional information on 4-(4-tert-butylphenyl)-1,3-thiazol-2-amine

Introduction to 4-(4-tert-butylphenyl)-1,3-thiazol-2-amine (CAS No. 81529-61-5)

4-(4-tert-butylphenyl)-1,3-thiazol-2-amine, also known by its CAS number 81529-61-5, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This thiazole derivative has garnered attention due to its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 4-(4-tert-butylphenyl)-1,3-thiazol-2-amine consists of a thiazole ring attached to a tert-butylphenyl group. The tert-butyl substituent provides steric hindrance and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The thiazole ring, on the other hand, is known for its bioisosteric properties and can mimic the behavior of other heterocyclic rings, such as pyridine and pyrimidine.

Recent studies have highlighted the potential of 4-(4-tert-butylphenyl)-1,3-thiazol-2-amine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties make it a promising candidate for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its anti-inflammatory and antioxidant properties, 4-(4-tert-butylphenyl)-1,3-thiazol-2-amine has been investigated for its potential as an antitumor agent. A study conducted by a team of researchers at the National Institutes of Health found that this compound can selectively inhibit the growth of certain cancer cell lines while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

The synthesis of 4-(4-tert-butylphenyl)-1,3-thiazol-2-amine has been optimized using modern synthetic techniques, ensuring high yields and purity. One common synthetic route involves the condensation of 4-tert-butylaniline with 2-chloroacetyl chloride followed by cyclization with thiourea. This method provides a straightforward and efficient way to produce the compound on both laboratory and industrial scales.

The physicochemical properties of 4-(4-tert-butylphenyl)-1,3-thiazol-2-amine have also been extensively characterized. It is a white crystalline solid with a melting point ranging from 160 to 165°C. The compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties are crucial for its formulation into various pharmaceutical dosage forms.

In preclinical studies, 4-(4-tert-butylphenyl)-1,3-thiazol-2-amine has demonstrated favorable pharmacokinetic profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential for its therapeutic efficacy. Additionally, toxicological studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential applications of 4-(4-tert-butylphenyl)-1,3-thiazol-2-amine extend beyond its direct therapeutic use. It serves as a valuable building block in the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop novel derivatives with improved potency and selectivity against specific targets.

In conclusion, 4-(4-tert-butylphenyl)-1,3-thiazol-2-amine (CAS No. 81529-61-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potent biological activities and favorable physicochemical properties, make it an attractive candidate for further development into new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.